Cas no 1565698-42-1 (4-(propan-2-yl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 4-(propan-2-yl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1565698-42-1
• MF: C₈H₉ClN₄O₂S₂
• MW: 292.765657186508
• MDL: MFCD26089233
• CID: 5245923
• PubChem ID: 104018722
• Update Time: 2025-05-19

4-(propan-2-yl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-(1-methylethyl)-5-(4-thiazolyl)-
• 4-(propan-2-yl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

• MDL： MFCD26089233
• Inchi： 1S/C8H9ClN4O2S2/c1-5(2)13-7(6-3-16-4-10-6)11-12-8(13)17(9,14)15/h3-5H,1-2H3
• InChI Key： XEZZWFHZGZJAHT-UHFFFAOYSA-N
• SMILES： N1=C(C2=CSC=N2)N(C(C)C)C(S(Cl)(=O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-(propan-2-yl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

4-(Propan-2-yl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl Chloride (CAS No. 1565698-42-1): A Comprehensive Overview

The compound 4-(propan-2-yl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1565698-42-1) is a specialized sulfonyl chloride derivative with a unique molecular structure that combines a 1,2,4-triazole core with a 1,3-thiazole moiety. This chemical entity has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of both triazole and thiazole rings in its structure makes it a versatile intermediate for synthesizing biologically active compounds.

One of the most searched questions in the field of heterocyclic chemistry is: "What are the applications of triazole-thiazole hybrids?" The answer lies in the unique properties of compounds like 4-(propan-2-yl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride. Recent studies have shown that such hybrids exhibit remarkable biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. Researchers are particularly interested in how the sulfonyl chloride group can be further modified to create novel drug candidates.

The synthetic versatility of 4-(propan-2-yl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride makes it a valuable building block in medicinal chemistry. Its CAS number 1565698-42-1 is frequently referenced in patent applications related to small molecule therapeutics. The compound's ability to undergo nucleophilic substitution reactions at the sulfonyl chloride site allows for the creation of diverse sulfonamide derivatives, which are known for their pharmacological properties. This aligns with the growing trend in drug discovery to explore multi-target directed ligands.

In the context of material science, researchers are investigating how triazole-thiazole hybrids can contribute to the development of advanced functional materials. The 4-(propan-2-yl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride structure offers interesting possibilities for creating polymeric materials with specific electronic or optical properties. This is particularly relevant given the current focus on organic electronics and smart materials in scientific literature.

The analytical characterization of CAS 1565698-42-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for its applications in high-value chemical synthesis. The isopropyl group at the 4-position of the triazole ring contributes to the compound's lipophilicity, an important parameter in drug design and molecular recognition studies.

From a market perspective, the demand for specialty heterocyclic compounds like 4-(propan-2-yl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking novel chemical entities that can serve as starting points for lead optimization programs. The compound's CAS registry number 1565698-42-1 appears in numerous scientific databases, reflecting its importance in contemporary chemical research.

Recent advances in green chemistry have also impacted the synthesis and handling of sulfonyl chloride derivatives. Researchers are exploring more sustainable methods for producing compounds like 4-(propan-2-yl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride, addressing the industry's growing emphasis on environmentally friendly processes. This aligns with frequently searched topics such as "green synthesis of heterocyclic compounds" and "sustainable pharmaceutical intermediates".

The storage and handling of 1565698-42-1 require standard precautions for reactive chemical intermediates. While not classified as hazardous under normal conditions, proper laboratory practices should be followed to maintain its stability and purity. The compound's chemical stability under various conditions is a subject of ongoing research, particularly for its potential use in long-term storage applications.

In conclusion, 4-(propan-2-yl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1565698-42-1) represents an important class of heterocyclic compounds with diverse applications across multiple scientific disciplines. Its unique structural features and chemical reactivity make it a valuable tool for researchers working in drug discovery, material science, and chemical biology. As the scientific community continues to explore the potential of triazole-thiazole hybrids, this compound is likely to remain at the forefront of innovative chemical research.